Cas no 1313712-15-0 (6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine)

6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine structure
1313712-15-0 structure
Product name:6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine
CAS No:1313712-15-0
MF:C14H15N3
MW:225.289
CID:1028641
PubChem ID:57373013

6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • 6-benzyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
    • 6-Benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
    • DB-368989
    • Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)-
    • DTXSID10724907
    • G10823
    • 1313712-15-0
    • CS-0360963
    • 6-BENZYL-5H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
    • 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine
    • Inchi: InChI=1S/C14H15N3/c1-2-4-12(5-3-1)9-17-7-6-14-13(10-17)8-15-11-16-14/h1-5,8,11H,6-7,9-10H2
    • InChI Key: WIBCTLGIHZHLRI-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CN2CCC3=NC=NC=C3C2

Computed Properties

  • Exact Mass: 225.126597491g/mol
  • Monoisotopic Mass: 225.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29Ų

6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B702905-500mg
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
1313712-15-0
500mg
$ 340.00 2022-06-06
Alichem
A029182753-10g
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
1313712-15-0 95%
10g
$1,278.36 2022-04-03
1PlusChem
1P000WH4-1g
Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)-
1313712-15-0 96%
1g
$327.00 2023-12-22
TRC
B702905-100mg
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
1313712-15-0
100mg
$ 95.00 2022-06-06
Chemenu
CM127054-1g
6-benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
1313712-15-0 95%
1g
$241 2024-08-02
A2B Chem LLC
AA41288-5g
6-Benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
1313712-15-0 96%
5g
$857.00 2024-04-20
TRC
B702905-50mg
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
1313712-15-0
50mg
$ 70.00 2022-06-06
Alichem
A029182753-5g
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
1313712-15-0 95%
5g
$852.24 2022-04-03
Alichem
A029182753-25g
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
1313712-15-0 95%
25g
$2,130.60 2022-04-03
1PlusChem
1P000WH4-10g
Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)-
1313712-15-0 96%
10g
$1779.00 2023-12-22

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